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Compound of Interest

Compound Name: 6-Bromopyridine-2-boronic acid

Cat. No.: B1272034

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 6-
Bromopyridine-2-boronic acid, ensuring the safety of laboratory personnel and the protection
of the environment. The following procedures are based on standard safety data sheets and
chemical waste management guidelines.

Immediate Safety and Hazard Information

6-Bromopyridine-2-boronic acid and its derivatives are chemical reagents that must be
handled with care. Understanding the associated hazards is the first step in safe disposal.

Hazard Summary
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Hazard Statement

Classification

Precautionary Action

Causes skin irritation

Skin Corrosion/Irritation,

Category 2

Wear protective gloves, and
wash hands and any exposed
skin thoroughly after handling.
If skin irritation occurs, seek

medical advice.[1]

Causes serious eye irritation

Serious Eye Damage/Eye

Irritation, Category 2

Wear eye protection. If in eyes,
rinse cautiously with water for
several minutes. Remove
contact lenses if present and

easy to do. Continue rinsing.[1]

May cause respiratory irritation

Specific target organ toxicity

(single exposure), Category 3

Avoid breathing dust. Use only
outdoors or in a well-ventilated
area. If inhaled, move to fresh
air.[1]

Harmful if swallowed, in

contact with skin or if inhaled

Acute Toxicity (Oral, Dermal,

Inhalation), Category 4

Do not eat, drink or smoke
when using this product. Wear
protective clothing. Avoid

release to the environment.[2]

Step-by-Step Disposal Protocol

Proper disposal of 6-Bromopyridine-2-boronic acid is critical. Waste containing this

compound is classified as hazardous.[3]

1. Personal Protective Equipment (PPE):

o Before handling the waste, ensure you are wearing appropriate PPE, including:

o Chemical-resistant gloves (e.g., nitrile)

o Safety goggles or a face shield

o Alab coat or chemical-resistant apron
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. Waste Segregation and Collection:
Solid Waste:

o Collect any solid 6-Bromopyridine-2-boronic acid waste, including contaminated
consumables (e.g., weigh boats, filter paper), in a designated, clearly labeled, and sealed
container.[3]

o Do not mix this waste with other chemical waste streams unless explicitly permitted by
your institution's environmental health and safety (EHS) department.

Liquid Waste:

o Collect solutions containing 6-Bromopyridine-2-boronic acid in a separate, sealed, and
clearly labeled hazardous waste container.

o Avoid mixing with incompatible materials.
Empty Containers:

o Handle uncleaned, empty containers as you would the product itself.[4] They should be
triple-rinsed with a suitable solvent, and the rinsate collected as hazardous liquid waste.

. Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name ("6-
Bromopyridine-2-boronic acid"), and any other information required by your institution and
local regulations.

. Storage:

Store the sealed waste container in a designated, well-ventilated, and cool, dry area away
from incompatible materials.[1][3]

Ensure the storage location is secure and accessible only to authorized personnel.

. Disposal:
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» All waste containing 6-Bromopyridine-2-boronic acid must be disposed of through a
licensed and approved waste disposal company.[1][5]

» Contact your institution's EHS department to arrange for pickup and disposal.

» Crucially, do not dispose of this chemical down the drain or in regular trash, as it should not
be released into the environment.[3][5]

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of 6-
Bromopyridine-2-boronic acid.
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Workflow for 6-Bromopyridine-2-boronic Acid Disposal

Generation of
6-Bromopyridine-2-boronic acid Waste

Is the waste solid or liquid?

Collect in a labeled, sealed Collect in a labeled, sealed
solid hazardous waste container liquid hazardous waste container

Store waste container in a designated,
secure, and well-ventilated area

Contact Environmental Health & Safety (EHS)
for pickup and disposal

Disposal by a licensed
waste disposal company

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of 6-Bromopyridine-2-boronic acid waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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